4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 4-fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-13-5-3-9(16)7-12(13)11-6-8(15)2-4-10(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: WFNGFHGDPCSDKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID40681276
• Molecular Weight: 264.22 g/mol
• CAS RN: 1179625-23-0

Description

4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid (FFMBA) is a synthetic compound that has been widely used in research laboratories for various applications. It has been used in the synthesis of various compounds, as well as in the study of biochemical and physiological effects. FFMBA is a highly versatile chemical that can be used in a wide range of experiments and applications. In

Scientific Research Applications

4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, including those used in the study of biochemical and physiological effects. It has also been used in the study of enzyme-catalyzed reactions, such as those involved in the metabolism of drugs. Additionally, it has been used in the study of cell signaling pathways, as well as in the study of protein structure and function.

Mechanism of Action

The mechanism of action of 4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. These enzymes are involved in the metabolism of drugs and other compounds, and inhibition of these enzymes can lead to increased levels of the drugs or compounds in the body. Additionally, 4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% has been shown to interact with certain proteins, such as G-protein coupled receptors, which are involved in cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% are not yet fully understood. However, it has been shown to inhibit certain enzymes involved in drug metabolism, as well as interact with certain proteins involved in cell signaling pathways. Additionally, it has been shown to have an effect on the expression of certain genes, as well as the activity of certain proteins.

Advantages and Limitations for Lab Experiments

The use of 4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is a highly versatile compound that can be used in a variety of experiments. Additionally, it is relatively easy to synthesize, making it an ideal compound for laboratory use. However, there are some limitations to its use in laboratory experiments. For example, it is not very stable in aqueous solutions, and it can be difficult to obtain in pure form.

Future Directions

There are a number of potential future directions for research with 4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%. These include further study of its mechanism of action, as well as further investigation into its biochemical and physiological effects. Additionally, further research could focus on the development of new synthesis methods, as well as the development of new applications for 4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% in laboratory experiments. Finally, further research could focus on the development of new compounds based on 4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%, such as derivatives and analogues.

Synthesis Methods

4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% can be synthesized using a variety of methods, including the classical Grignard reaction. This involves reacting an aryl halide with a Grignard reagent, such as magnesium bromide, to form an organomagnesium compound. This compound is then reacted with a suitable acid to form the desired product. Another method of synthesis is the Friedel-Crafts reaction, which involves reacting an aryl halide with an aromatic compound in the presence of an acid catalyst. This method is often used to form polyaromatic compounds, such as 4-Fluoro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%.